N,N'-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine
Overview
Description
N,N’-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine is a chemical compound with a complex structure that includes two piperidine rings attached to a benzenediamine core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N’-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine typically involves the reaction of 1,2-benzenediamine with 1-methyl-2-piperidone under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The process may include steps such as purification and crystallization to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
N,N’-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.
Reduction: Reduction reactions can lead to the formation of different derivatives of the compound.
Substitution: The compound can participate in substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of quinones, while reduction may produce amines or other derivatives.
Scientific Research Applications
N,N’-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine has several applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N,N’-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- N,N’-Bis(1-methyl-2-piperidinylidene)-1,4-benzenediamine
- N,N’-Bis(1-methyl-2-piperidinylidene)-1,3-benzenediamine
Uniqueness
N,N’-Bis(1-methyl-2-piperidinylidene)-1,2-benzenediamine is unique due to its specific structural configuration, which imparts distinct chemical and biological properties
Properties
CAS No. |
84859-16-5 |
|---|---|
Molecular Formula |
C18H26N4 |
Molecular Weight |
298.4 g/mol |
IUPAC Name |
1-methyl-N-[2-[(1-methylpiperidin-2-ylidene)amino]phenyl]piperidin-2-imine |
InChI |
InChI=1S/C18H26N4/c1-21-13-7-5-11-17(21)19-15-9-3-4-10-16(15)20-18-12-6-8-14-22(18)2/h3-4,9-10H,5-8,11-14H2,1-2H3 |
InChI Key |
SGIHWHDLYBWXPU-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCCCC1=NC2=CC=CC=C2N=C3CCCCN3C |
Origin of Product |
United States |
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